Cas no 2138399-62-7 (1H-2-Benzopyran-6-amine, octahydro-N-propyl-)

• Product Name: 1H-2-Benzopyran-6-amine, octahydro-N-propyl-
• CAS No: 2138399-62-7
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5280381
• Update Time: 2025-05-17

1H-2-Benzopyran-6-amine, octahydro-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-6-amine, octahydro-N-propyl-

• Inchi： 1S/C12H23NO/c1-2-6-13-12-4-3-11-9-14-7-5-10(11)8-12/h10-13H,2-9H2,1H3
• InChI Key： KTXAMRJOSWRGNG-UHFFFAOYSA-N
• SMILES： C1OCC2CCC(NCCC)CC2C1

Additional information on 1H-2-Benzopyran-6-amine, octahydro-N-propyl-

Comprehensive Overview of 1H-2-Benzopyran-6-amine, octahydro-N-propyl- (CAS No. 2138399-62-7): Properties, Applications, and Research Insights

The compound 1H-2-Benzopyran-6-amine, octahydro-N-propyl- (CAS No. 2138399-62-7) is a specialized organic molecule garnering attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This benzopyran derivative belongs to a class of compounds known for their diverse biological activities, making them a focal point for drug discovery and material science innovations. Its molecular framework, characterized by an octahydro-N-propyl substitution, offers distinct stability and reactivity profiles, which are critical for targeted applications.

In recent years, the demand for high-purity benzopyran-based compounds has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in how CAS No. 2138399-62-7 can be optimized for low-toxicity formulations or sustainable synthesis methods. A growing trend in AI-driven molecular design has also highlighted this compound's potential, as computational models predict its compatibility with enzyme inhibition or receptor modulation pathways. These insights align with user searches for "benzopyran amine applications" and "N-propyl derivatives in drug development," reflecting broader industry interests.

The physicochemical properties of 1H-2-Benzopyran-6-amine, octahydro-N-propyl- include a balanced lipophilicity and moderate polarity, which enhance its solubility in organic solvents while retaining compatibility with aqueous systems. Such traits are vital for formulations requiring controlled release or bioavailability enhancement. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently queried in "CAS 2138399-62-7 characterization methods" searches. Additionally, its stability under varying pH conditions makes it a candidate for catalytic applications and polymeric material integration.

From an industrial perspective, scalability remains a key challenge for octahydro-N-propyl benzopyran synthesis. Recent patents disclose novel catalytic hydrogenation approaches to streamline production, addressing queries like "cost-effective synthesis of benzopyran amines." Environmental considerations further drive innovation, with studies exploring biocatalytic routes to reduce waste generation. These developments resonate with the rising popularity of "green synthesis of heterocyclic compounds" in academic and commercial circles.

In conclusion, 1H-2-Benzopyran-6-amine, octahydro-N-propyl- exemplifies the intersection of structural versatility and functional adaptability in modern chemistry. Its relevance to life sciences, materials engineering, and sustainable technology ensures continued exploration, answering user inquiries such as "future prospects of benzopyran derivatives." As research progresses, this compound is poised to contribute significantly to next-generation scientific breakthroughs.